Cas no 2090052-92-7 (3-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2090052-92-7
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 6141056
• PubChem ID: 131578755
• Update Time: 2025-08-02

3-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxylic acid
• EN300-1808429
• 2090052-92-7

• Inchi： 1S/C10H8N2O3/c1-6-3-2-4-7(11-6)8-5-9(10(13)14)15-12-8/h2-5H,1H3,(H,13,14)
• InChI Key： WBVYGVCAYNUVRZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C=CC=C(C)N=2)=N1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxylic acid

3-(6-Methylpyridin-2-yl)-1,2-Oxazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 3-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxylic acid, identified by the CAS number 2090052-92-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with an oxazole moiety and a carboxylic acid group. The integration of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 3-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxylic acid in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive compounds. The oxazole ring, known for its stability and reactivity, serves as an excellent platform for further functionalization. This has led to the development of derivatives that exhibit promising pharmacological activities, including anti-inflammatory and antioxidant properties.

The synthesis of 3-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The methyl group on the pyridine ring plays a crucial role in directing the reactivity during these steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of applications, this compound has shown potential in the field of materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Additionally, the carboxylic acid group allows for easy incorporation into polymer matrices, opening avenues for its use in advanced materials such as stimuli-responsive polymers.

The biological activity of 3-(6-methylpyridin-2-yl)-1,2-oxazole-5-carboxylic acid has been extensively studied. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Furthermore, its low toxicity profile makes it a safer alternative to traditional therapeutic agents.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This property is particularly advantageous for its use in sustainable chemical processes.

In conclusion, 3-(6-methylpyridin-2-yl)-1,2-Oxazole-5-Carboxylic Acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule in future research and development efforts.